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Compound of Interest

Compound Name: 2-Butynal

cat. No.: BO73574

2-Butynal: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 2-butynal, a reactive aldehyde of interest
in various chemical and biological research fields. This document summarizes its core
physicochemical properties and provides context for its relevance in experimental applications.

Core Physicochemical Data

The fundamental properties of 2-butynal are essential for its application in research and
development. Quantitative data for 2-butynal, also known as tetrolaldehyde or
methylacetylaldehyde, are summarized below for easy reference and comparison.
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Property Value Reference
CAS Registry Number 1119-19-3 [1112113114]
Molecular Formula C4H40 [11[2][3]

Molecular Weight 68.0740 g/mol [1112][3]
Alternate Molecular Weight 68.07 g/mol [4]
IUPAC Name but-2-ynal [4]
Tetrolaldehyde, But-2-ynal,
CH3CCCHO, 1-Formyl-1-
Synonyms [11[31[41[5]
propyne,
Methylacetyllealdehyde
Melting Point -26°C
Boiling Point 124.55°C
Density 0.9050 g/cm?3

Refractive Index

1.4053 (estimate)

Logical Relationship: Identification and Properties

The accurate identification of a chemical compound is the foundation of all scientific research.
The logical flow from a compound's name to its structural and physical properties is crucial.
The following diagram illustrates this relationship for 2-butynal.
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Caption: Logical flow from compound name to its key identifiers.

Experimental Workflow: Compound
Characterization
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A typical workflow for the characterization of a chemical compound like 2-butynal involves
several key experimental stages. This process ensures the identity and purity of the substance
before its use in further applications.

Synthesis & Purification
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Caption: Standard workflow for chemical compound characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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